Cas no 505084-55-9 (2-chloro-4-iodo-5-(trifluoromethyl)pyridine)

• Product Name: 2-chloro-4-iodo-5-(trifluoromethyl)pyridine
• CAS No: 505084-55-9
• MF: C₆H₂ClF₃IN
• MW: 307.43946313858
• MDL: MFCD01862099
• CID: 68346
• PubChem ID: 253660602
• Update Time: 2025-11-02

2-chloro-4-iodo-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(trifluoromethyl)-4-iodopyridine
• 2-Chloro-4-iodo-5-(trifluoromethyl)pyridine
• 2-chloro-4-iodo-5-(trifluoromethyl)pyridine

• MDL： MFCD01862099
• Inchi： 1S/C6H2ClF3IN/c7-5-1-4(11)3(2-12-5)6(8,9)10/h1-2H
• InChI Key： XEEQBBXEZSNIQV-UHFFFAOYSA-N
• SMILES： IC1C=C(N=CC=1C(F)(F)F)Cl

Computed Properties

• Exact Mass: 306.88700
• Monoisotopic Mass: 306.887
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• Density: 2.047
• Melting Point: 126.0 to 130.0 deg-C
• Boiling Point: 257.6°C at 760 mmHg
• Flash Point: 110.07℃
• Refractive Index: 1.54
• PSA: 12.89000
• LogP: 3.35840
• Sensitiveness: Light Sensitive

2-chloro-4-iodo-5-(trifluoromethyl)pyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-chloro-4-iodo-5-(trifluoromethyl)pyridine

Comprehensive Guide to 2-Chloro-4-iodo-5-(trifluoromethyl)pyridine (CAS No. 505084-55-9): Properties, Applications, and Market Insights

2-Chloro-4-iodo-5-(trifluoromethyl)pyridine (CAS 505084-55-9) is a highly versatile halogenated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of polyhalogenated heterocycles, characterized by its unique molecular structure containing chlorine, iodine, and trifluoromethyl functional groups. The presence of these substituents makes it particularly valuable as a building block in organic synthesis and drug discovery.

The molecular formula C₆H₂ClF₃IN of 2-chloro-4-iodo-5-(trifluoromethyl)pyridine reveals its complex yet strategically designed structure. With a molecular weight of 307.44 g/mol, this compound exhibits remarkable reactivity patterns that make it indispensable in modern synthetic chemistry. Researchers particularly value the iodo-substitution at the 4-position, which serves as an excellent handle for further functionalization through cross-coupling reactions.

In pharmaceutical applications, 505084-55-9 serves as a critical intermediate for developing targeted therapies and small molecule drugs. Recent studies highlight its use in creating potential candidates for neurological disorders and anti-inflammatory medications. The trifluoromethyl group enhances metabolic stability and bioavailability, addressing one of the most pressing challenges in drug development today.

The agrochemical industry extensively utilizes 2-chloro-4-iodo-5-(trifluoromethyl)pyridine in developing next-generation crop protection agents. Its structural features contribute to improved pesticidal activity while maintaining environmental safety profiles. This aligns perfectly with current market demands for sustainable agriculture solutions and green chemistry approaches.

From a synthetic chemistry perspective, this compound enables various palladium-catalyzed coupling reactions, including Suzuki, Stille, and Sonogashira reactions. The chloro-iodo differentiation in its structure allows for sequential functionalization, making it a favorite among medicinal chemists designing structure-activity relationships in drug discovery programs.

Market analysis indicates growing demand for 505084-55-9 across North America, Europe, and Asia-Pacific regions. Pharmaceutical companies and research institutions are increasingly sourcing this high-value intermediate for their R&D pipelines. The compound's versatility in creating fluorinated pharmaceuticals aligns with the current industry trend toward fluorinated drug candidates, which represent approximately 30% of all new small-molecule drugs.

Quality specifications for 2-chloro-4-iodo-5-(trifluoromethyl)pyridine typically require ≥98% purity by HPLC analysis. Reputable suppliers provide comprehensive analytical data including 1H NMR, 13C NMR, and mass spectrometry characterization to ensure batch-to-batch consistency. Proper storage conditions recommend keeping the material in amber glass containers at 2-8°C under inert atmosphere to maintain stability.

Recent scientific literature highlights innovative applications of CAS 505084-55-9 in materials science, particularly in developing organic electronic materials and liquid crystal displays. The electron-withdrawing nature of its substituents makes it valuable for tuning electronic properties in conjugated systems, addressing current research interests in flexible electronics and optoelectronic devices.

Environmental and safety assessments of 2-chloro-4-iodo-5-(trifluoromethyl)pyridine indicate it requires standard laboratory precautions for handling. While not classified as acutely toxic, proper personal protective equipment including gloves and safety glasses should be used. The compound's environmental fate and ecotoxicological profile are subjects of ongoing research as part of the chemical industry's commitment to responsible innovation.

Future research directions for 505084-55-9 include exploring its potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). These cutting-edge applications in drug discovery could further elevate the importance of this multifunctional building block in coming years. The compound's ability to serve as a linchpin in complex molecular architectures positions it well for emerging technologies in precision medicine.

For researchers considering 2-chloro-4-iodo-5-(trifluoromethyl)pyridine for their projects, several synthetic protocols have been published detailing optimized preparation methods. The most common routes involve halogen exchange reactions on pyridine precursors or direct iodination of appropriate chloropyridine derivatives. Process chemistry innovations continue to improve the scalability and cost-effectiveness of producing this valuable intermediate.

In conclusion, CAS 505084-55-9 represents a prime example of how strategically designed heterocyclic compounds can enable advancements across multiple scientific disciplines. Its unique combination of substituents offers unparalleled synthetic flexibility, making it indispensable for researchers working at the forefront of medicinal chemistry, agrochemical development, and advanced materials. As the demand for sophisticated chemical building blocks grows, 2-chloro-4-iodo-5-(trifluoromethyl)pyridine will undoubtedly maintain its position as a key enabler of scientific innovation.